N-cyclopropyl-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide

• IUPAC Name: N'-cyclopropyl-N-[(1-thiophen-2-ylcyclopentyl)methyl]oxamide
• InChI: InChI=1S/C15H20N2O2S/c18-13(14(19)17-11-5-6-11)16-10-15(7-1-2-8-15)12-4-3-9-20-12/h3-4,9,11H,1-2,5-8,10H2,(H,16,18)(H,17,19)
• InChI Key: IPYAFZJLHRQGOK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)C(=O)NC2CC2)C3=CC=CS3
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol

Description

The compound “N-cyclopropyl-N’-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide” is a complex organic molecule. It contains a cyclopropyl group, a thiophene ring, and a cyclopentyl group, all connected through a central ethanediamide moiety.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the cyclopropyl and cyclopentyl rings, the introduction of the thiophene ring, and the coupling of these components through the ethanediamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several cyclic structures and the ethanediamide group. The cyclopropyl and cyclopentyl rings would add steric bulk, while the thiophene ring would contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the thiophene ring, which is known to participate in various chemical reactions. The ethanediamide group could also be involved in reactions, particularly those involving nucleophilic attack at the carbonyl carbon.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the thiophene ring could contribute to its aromaticity and potentially its color. The cyclopropyl and cyclopentyl rings could influence its steric properties and solubility.

Scientific Research Applications

N-cyclopropyl-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide has been studied extensively in the scientific community due to its potential applications in a variety of fields. It has been found to act as a ligand for various enzymes, such as cytochrome P450, which is involved in the metabolism of drugs and other compounds in the body. It has also been studied for its potential as a drug target for the treatment of various diseases, such as cancer and diabetes. In addition, this compound has been studied for its potential applications in the field of biochemistry, as it has been found to interact with various proteins and enzymes.

Mechanism of Action

N-cyclopropyl-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide has been found to act as a ligand for various enzymes, such as cytochrome P450. It binds to the active site of the enzyme, which then triggers a series of reactions that result in the metabolism of drugs and other compounds in the body. The binding of this compound to the enzyme can also lead to the inhibition of its activity, which can be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects on the body. It has been found to interact with various proteins and enzymes, which can lead to the inhibition of their activity. This can be beneficial in the treatment of certain diseases, such as cancer and diabetes. In addition, this compound has been found to act as an antioxidant, which can help protect the body from oxidative stress and free radical damage.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide has several advantages when used in laboratory experiments. It is a relatively stable compound, and it is also soluble in methanol and ethanol. In addition, it is relatively inexpensive and easy to obtain. However, there are some limitations to using this compound in laboratory experiments. It is a relatively new compound, so there is limited information available about its properties and potential applications. In addition, it is a highly reactive compound, so it must be handled with care to avoid potential safety hazards.

Future Directions

N-cyclopropyl-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide has a variety of potential applications in the scientific community. Further research is needed to better understand its mechanism of action and potential biochemical and physiological effects. In addition, more research is needed to explore its potential as a drug target for the treatment of various diseases. Finally, further research is needed to explore its potential applications in the field of biochemistry, as it has been found to interact with various proteins and enzymes.

Synthesis Methods

N-cyclopropyl-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide can be synthesized through the reaction between 2-thiophenecarbaldehyde and 2-cyclopentylmethylamine in the presence of an acid catalyst. This reaction produces a cyclic amide derivative of thiophene, which is then converted to this compound by a condensation reaction with ethanediamine. The reaction is carried out in a polar solvent, such as methanol or ethanol, at a temperature of around 80-90 degrees Celsius. The resulting product is a white solid that is soluble in methanol and ethanol.